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Compound of Interest

Compound Name: Berninamycin D

Cat. No.: B10790237 Get Quote

Spectroscopic Data of Berninamycin Isolates: A
Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data for various isolates of

Berninamycin, a thiopeptide antibiotic with potent activity against Gram-positive bacteria. The

information presented herein is intended to assist researchers in the identification,

characterization, and development of these complex natural products.

Comparison of Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for different

Berninamycin isolates. It is important to note that while the use of various spectroscopic

techniques, particularly 13C NMR, has been reported for the structural elucidation of these

compounds, detailed tabulated data for direct comparison is not always available in the cited

literature.
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Isolate Molecular Formula [M+H]+ (m/z)
Key Structural
Features

Berninamycin A C51H51N15O15S 1146.1

Parent compound with

a β-hydroxyvaline

residue.[1]

Berninamycin B Not specified Not specified

Contains a valine

residue instead of the

β-hydroxyvaline in

Berninamycin A.[2][3]

Berninamycin C Not specified Not specified

Postulated to have

one less

dehydroalanine unit

compared to

Berninamycin A.[2][3]

Berninamycin D Not specified Not specified

Contains two fewer

dehydroalanine units

compared to

Berninamycin A.[2][3]

Berninamycin E C51H53N15O15S Not specified

A new analogue

isolated from

Streptomyces

atroolivaceus.[4][5]

Berninamycin J Not specified Not specified
Linearized

berninamycin.[6]

Berninamycin K Not specified Not specified
Linearized

berninamycin.[6]

NMR and UV-Vis Spectroscopy Data
Detailed 13C and 1H NMR chemical shift data, as well as specific UV-Vis absorption maxima

(λmax), for the various Berninamycin isolates are not readily available in the form of

comparative tables within the reviewed literature. While the use of these techniques for
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structural confirmation is frequently mentioned, the raw data is often not published in a readily

accessible format.[2][3][4][5][6]

Experimental Protocols
The following are generalized experimental protocols for the isolation, purification, and

spectroscopic analysis of Berninamycin isolates, based on methodologies described in the

literature.

Isolation and Purification
Fermentation:Streptomyces bernensis or other producing strains are cultured in a suitable

fermentation medium.

Extraction: The mycelial cake is harvested by centrifugation or filtration and extracted with

organic solvents such as acetone or methanol.

Purification: The crude extract is subjected to a series of chromatographic separations. A

common technique is reverse-phase high-performance liquid chromatography (HPLC) to

isolate the different Berninamycin analogues.[2]

Spectroscopic Analysis
Mass Spectrometry (MS): Fast Atom Bombardment (FAB-MS) or Electrospray Ionization

(ESI-MS) are used to determine the molecular weights and obtain fragmentation patterns for

the different isolates.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectra are recorded

to elucidate the detailed chemical structure of the isolates.

UV-Vis Spectroscopy: The UV-Vis absorption spectrum is measured to aid in the

identification and characterization of the compounds.
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Caption: General workflow for the isolation and spectroscopic analysis of Berninamycin

isolates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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